Cas no 105512-85-4 (4-(4-Methylsulfanylphenyl)-thiazol-2-ylamine)

• Product Name: 4-(4-Methylsulfanylphenyl)-thiazol-2-ylamine
• CAS No: 105512-85-4
• MF: C₁₀H₁₀N₂S₂
• MW: 222.329799175262
• CID: 233996
• PubChem ID: 2554559
• Update Time: 2025-04-19

4-(4-Methylsulfanylphenyl)-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,4-[4-(methylthio)phenyl]-
• 4-(4-methylsulfanylphenyl)-1,3-thiazol-2-amine
• 4-(4-Methylsulfanylphenyl)-thiazol-2-ylamine
• 4-[4-(METHYLTHIO)PHENYL]-1,3-THIAZOL-2-AMINE
• 2-amino-4-p-methylthiophenylthiazole
• 4-(4-Methylmercapto-phenyl)-thiazol-2-ylamin
• 4-(4-methylsulfanyl-phenyl)-thiazol-2-ylamine
• 4-[4-(methylsulfanyl)phenyl]-1,3-thiazol-2-amine
• AC1M9AIJ
• AC1Q4GYI
• ACMC-20e6su
• CTK4A3896
• CS-0222909
• 105512-85-4
• DTXSID70368927
• Z48847493
• FS-1371
• 4-(4-(Methylthio)phenyl)thiazol-2-amine
• AKOS001084408
• EN300-11311
• SCHEMBL4866814
• STL301628
• G74654

• MDL： MFCD02663906
• Inchi： 1S/C10H10N2S2/c1-13-8-4-2-7(3-5-8)9-6-14-10(11)12-9/h2-6H,1H3,(H2,11,12)
• InChI Key： YSUNRHCYOWYXOJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC(=CC=1)SC

Computed Properties

• Exact Mass: 222.0287
• Monoisotopic Mass: 222.02854067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 219-221 °C
• Boiling Point: 419.8±28.0 °C at 760 mmHg
• Flash Point: 207.7±24.0 °C
• PSA: 38.91
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(4-Methylsulfanylphenyl)-thiazol-2-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)